![molecular formula C20H21NO3 B2509192 1-[2-(4-Tert-butylphenoxy)ethyl]indole-2,3-dione CAS No. 797780-70-2](/img/structure/B2509192.png)
1-[2-(4-Tert-butylphenoxy)ethyl]indole-2,3-dione
Description
1-[2-(4-Tert-butylphenoxy)ethyl]indole-2,3-dione, also known as TBE-31, is a synthetic compound that has been extensively studied for its potential therapeutic applications. The compound belongs to the family of indole-2,3-diones, which have been shown to exhibit a wide range of biological activities. TBE-31 has been found to possess potent anti-inflammatory, antioxidant, and anticancer properties, making it a promising candidate for the development of novel therapeutics.
Scientific Research Applications
Antimicrobial Activity
The compound has been studied for its antimicrobial properties . A series of studies confirmed the high efficiency of aminopropanol derivatives as potential antibacterial and antifungal agents . The compound showed pronounced effects on planktonic bacterial and fungal cells .
Biofilm Inhibition
The compound has been found to inhibit the formation of biofilms . Biofilms are a major aspect of antibiotic resistance, making microbes tolerant to antibiotics and host defense systems . The compound exhibited a strong inhibitory effect on biofilms, preventing their formation by S. aureus, E. coli, and P. aeruginosa .
Synthesis Methods
The compound has been synthesized using new methods from 4-tert-octylphenol via bromination, benzyl protection, and halogen exchange reaction . Improved yield and easy purification benefit this method .
Solvent and Ligand Effects
The effects of solvents and ligands in the halogen exchange reaction during the synthesis of the compound have been studied in detail .
Derivative Synthesis
The compound has been used in the synthesis of new benzyl-protected 2-iodo-4-tert derivatives .
Triazinoindole Synthesis
The compound has been used in the facile synthesis of a series of tert-butyl-substituted [1,2,4]triazino[5,6-b]indole-3-thiols and indolo[2,3-b]quinoxalines .
properties
IUPAC Name |
1-[2-(4-tert-butylphenoxy)ethyl]indole-2,3-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21NO3/c1-20(2,3)14-8-10-15(11-9-14)24-13-12-21-17-7-5-4-6-16(17)18(22)19(21)23/h4-11H,12-13H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LXKCZZYVXCGCRP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)OCCN2C3=CC=CC=C3C(=O)C2=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-(4-(Tert-butyl)phenoxy)ethyl)indoline-2,3-dione | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[3-(4-ethylpiperazin-1-yl)-3-oxopropyl]-2-sulfanylidene-1H-quinazolin-4-one](/img/structure/B2509113.png)
![3-Methyl-3-[3-(trifluoromethyl)phenyl]butanoic acid](/img/structure/B2509120.png)
![2-[(3-ethyl-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(4-methoxybenzyl)acetamide](/img/structure/B2509121.png)
![4-[4-(Benzenesulfonyl)piperazin-1-yl]-4-oxobut-2-enoic acid](/img/structure/B2509125.png)
![Pyridin-2-yl-[4-(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl]methanone](/img/structure/B2509131.png)
